molecular formula C17H28N2O B7577811 1-[4-[2-(Methylamino)ethyl]piperidin-1-yl]-2-phenylpropan-2-ol

1-[4-[2-(Methylamino)ethyl]piperidin-1-yl]-2-phenylpropan-2-ol

Cat. No. B7577811
M. Wt: 276.4 g/mol
InChI Key: GPYRGVPUSXHMDS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-[4-[2-(Methylamino)ethyl]piperidin-1-yl]-2-phenylpropan-2-ol, also known as MPHP, is a psychoactive drug that belongs to the class of cathinones. It is a synthetic compound that is similar in structure to other drugs such as methamphetamine and cathinone. MPHP has gained popularity among drug users due to its stimulant effects, but it also has potential applications in scientific research.

Mechanism of Action

The exact mechanism of action of 1-[4-[2-(Methylamino)ethyl]piperidin-1-yl]-2-phenylpropan-2-ol is not fully understood, but it is thought to act as a dopamine and norepinephrine reuptake inhibitor. This means that it prevents the reuptake of these neurotransmitters, leading to an increase in their levels in the brain. This increase in neurotransmitter levels is thought to be responsible for the stimulant effects of 1-[4-[2-(Methylamino)ethyl]piperidin-1-yl]-2-phenylpropan-2-ol.
Biochemical and Physiological Effects:
1-[4-[2-(Methylamino)ethyl]piperidin-1-yl]-2-phenylpropan-2-ol has been shown to have several biochemical and physiological effects on the body. It has been shown to increase heart rate, blood pressure, and body temperature. It can also cause vasoconstriction, which can lead to decreased blood flow to certain parts of the body. These effects can be dangerous and can lead to serious health problems if the drug is abused.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[4-[2-(Methylamino)ethyl]piperidin-1-yl]-2-phenylpropan-2-ol in lab experiments is its ability to increase the release of dopamine and norepinephrine in the brain. This makes it a useful tool for studying the effects of these neurotransmitters on behavior and cognition. However, the potential for abuse and the dangerous physiological effects of the drug limit its usefulness in lab experiments.

Future Directions

There are several potential future directions for research involving 1-[4-[2-(Methylamino)ethyl]piperidin-1-yl]-2-phenylpropan-2-ol. One area of interest is the development of new drugs that target the dopamine and norepinephrine systems in the brain. 1-[4-[2-(Methylamino)ethyl]piperidin-1-yl]-2-phenylpropan-2-ol could serve as a starting point for the development of these drugs. Another area of interest is the study of the long-term effects of 1-[4-[2-(Methylamino)ethyl]piperidin-1-yl]-2-phenylpropan-2-ol use on the brain and body. This could help to better understand the potential risks and dangers associated with the drug. Finally, research could focus on the development of new treatments for conditions such as ADHD that involve a lack of focus and attention. 1-[4-[2-(Methylamino)ethyl]piperidin-1-yl]-2-phenylpropan-2-ol could be used as a starting point for the development of these treatments.
Conclusion:
In conclusion, 1-[4-[2-(Methylamino)ethyl]piperidin-1-yl]-2-phenylpropan-2-ol, or 1-[4-[2-(Methylamino)ethyl]piperidin-1-yl]-2-phenylpropan-2-ol, is a synthetic compound that has potential applications in scientific research. It has been shown to have stimulant properties and can increase the release of dopamine and norepinephrine in the brain. However, the potential for abuse and the dangerous physiological effects of the drug limit its usefulness in lab experiments. There are several potential future directions for research involving 1-[4-[2-(Methylamino)ethyl]piperidin-1-yl]-2-phenylpropan-2-ol, including the development of new drugs and treatments for conditions such as ADHD.

Synthesis Methods

The synthesis of 1-[4-[2-(Methylamino)ethyl]piperidin-1-yl]-2-phenylpropan-2-ol involves the reaction of 4-methylpropiophenone with methylamine, followed by reduction with sodium borohydride. The resulting product is then reacted with piperidine and phenylpropanolamine to yield 1-[4-[2-(Methylamino)ethyl]piperidin-1-yl]-2-phenylpropan-2-ol. This synthesis method has been described in detail in several scientific publications.

Scientific Research Applications

1-[4-[2-(Methylamino)ethyl]piperidin-1-yl]-2-phenylpropan-2-ol has been used in scientific research to study its effects on the central nervous system. It has been shown to have stimulant properties and can increase the release of dopamine and norepinephrine in the brain. This makes it a potential candidate for the treatment of attention deficit hyperactivity disorder (ADHD) and other conditions that involve a lack of focus and attention.

properties

IUPAC Name

1-[4-[2-(methylamino)ethyl]piperidin-1-yl]-2-phenylpropan-2-ol
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H28N2O/c1-17(20,16-6-4-3-5-7-16)14-19-12-9-15(10-13-19)8-11-18-2/h3-7,15,18,20H,8-14H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GPYRGVPUSXHMDS-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(CN1CCC(CC1)CCNC)(C2=CC=CC=C2)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H28N2O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

276.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-[4-[2-(Methylamino)ethyl]piperidin-1-yl]-2-phenylpropan-2-ol

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